4-amino-1-ethyl-N-(tetrahydro-2-furanylmethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-amino-1-ethyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C11H18N4O2/c1-2-15-7-9(12)10(14-15)11(16)13-6-8-4-3-5-17-8/h7-8H,2-6,12H2,1H3,(H,13,16)
• InChI Key: YZVGNAUFEXTRAI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NCC2CCCO2)N
• Molecular Formula: C11H18N4O2
• Molecular Weight: 238.29 g/mol

Description

Synthesis Analysis

Pyrazole carboxamide derivatives are synthesized through various methods, including the reaction of silylated pyrazole carboxamides with chlorinated compounds to yield furanyl and pyranyl derivatives. These derivatives are tested for their antileukemic activities, showcasing the significance of the synthesis route in determining the compound's biological activity (Earl & Townsend, 1979).

Molecular Structure Analysis

The molecular structure of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was determined by X-ray diffraction, demonstrating its monoclinic space group and providing detailed geometric parameters. This analysis indicates the importance of structural determination in understanding the compound's potential biological and chemical behaviors (Minga, 2005).

Chemical Reactions and Properties

Chemical reactions involving pyrazole carboxamides include the hydrolytic cleavage and condensation reactions leading to the formation of various derivatives. These reactions are pivotal for creating compounds with potential antitumor and fungicidal activities, as well as plant growth regulation properties (Bol’but, Kemskii, & Vovk, 2014).

Physical Properties Analysis

The physical properties of pyrazole carboxamides, such as solubility, melting point, and crystalline structure, are crucial for their application in medicinal chemistry. These properties are determined through various analytical techniques, including HPLC, X-ray crystallography, and spectroscopy, providing insights into the compound's stability and behavior under different conditions (Kusakiewicz-Dawid et al., 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, stability under various conditions, and the potential for forming derivatives, are fundamental for the development of new drugs and materials. The synthesis routes and reactions provide valuable information on how these compounds can be modified and utilized in different applications, including their biological effects (Shealy & O'dell, 1971).